Cas no 2227715-87-7 (methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate)

Methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate is a chiral ester derivative featuring a pyridine core substituted with a dimethylamino group and a hydroxypropanoate side chain. Its stereospecific (3R) configuration ensures precise molecular interactions, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The compound’s structural motifs, including the tertiary amine and hydroxyl functionalities, enhance its reactivity in nucleophilic and catalytic processes. Its ester group offers versatility for further derivatization, while the pyridine ring contributes to stability and solubility in organic media. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its balanced lipophilicity and hydrogen-bonding capacity.
methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate structure
2227715-87-7 structure
Product Name:methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate
CAS No:2227715-87-7
MF:C11H16N2O3
MW:224.256342887878
CID:5998888
PubChem ID:165658795
Update Time:2025-05-26

methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate
    • EN300-1742148
    • methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate
    • 2227715-87-7
    • Inchi: 1S/C11H16N2O3/c1-13(2)11-8(5-4-6-12-11)9(14)7-10(15)16-3/h4-6,9,14H,7H2,1-3H3/t9-/m1/s1
    • InChI Key: BWSXGYHDQFOKJJ-SECBINFHSA-N
    • SMILES: O[C@H](CC(=O)OC)C1=CC=CN=C1N(C)C

Computed Properties

  • Exact Mass: 224.11609238g/mol
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 62.7Ų

methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1742148-0.05g
methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate
2227715-87-7
0.05g
$1560.0 2023-09-20
Enamine
EN300-1742148-0.1g
methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate
2227715-87-7
0.1g
$1635.0 2023-09-20
Enamine
EN300-1742148-0.25g
methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate
2227715-87-7
0.25g
$1708.0 2023-09-20
Enamine
EN300-1742148-0.5g
methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate
2227715-87-7
0.5g
$1783.0 2023-09-20
Enamine
EN300-1742148-1.0g
methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate
2227715-87-7
1g
$1857.0 2023-06-03
Enamine
EN300-1742148-2.5g
methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate
2227715-87-7
2.5g
$3641.0 2023-09-20
Enamine
EN300-1742148-5.0g
methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate
2227715-87-7
5g
$5387.0 2023-06-03
Enamine
EN300-1742148-10.0g
methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate
2227715-87-7
10g
$7988.0 2023-06-03
Enamine
EN300-1742148-1g
methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate
2227715-87-7
1g
$1857.0 2023-09-20
Enamine
EN300-1742148-5g
methyl (3R)-3-[2-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoate
2227715-87-7
5g
$5387.0 2023-09-20

Additional information on methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate

Introduction to Methyl (3R)-3-2-(Dimethylamino)pyridin-3-yl-3-hydroxypropanoate (CAS No. 2227715-87-7)

Methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate, identified by its CAS number 2227715-87-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate features a pyridine ring substituted with a dimethylamino group and a hydroxypropanoate moiety. The presence of these functional groups contributes to its unique chemical properties and potential biological interactions. The stereochemistry at the chiral center, specifically the (3R) configuration, plays a crucial role in determining its pharmacological activity and efficacy.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. Methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate has emerged as a compound with potential applications in various therapeutic areas, including anti-inflammatory, anticancer, and neuroprotective treatments. Its ability to interact with biological targets at the molecular level makes it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The pyridine ring, a common pharmacophore in many drugs, provides a platform for interaction with enzymes and receptors. The dimethylamino group enhances lipophilicity, improving membrane permeability, while the hydroxypropanoate moiety contributes to solubility and metabolic stability. These features collectively contribute to the compound's potential as a lead molecule in drug development.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of chiral compounds. The (3R) configuration of methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate has been shown to confer specific interactions with biological targets, leading to enhanced efficacy and reduced side effects. This underscores the need for precise structural control in the synthesis and development of new drugs.

The synthesis of methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, are employed to achieve the desired stereochemical configuration. These methods not only improve efficiency but also minimize unwanted byproducts, ensuring the compound's suitability for further biological evaluation.

In vitro studies have demonstrated the promising biological activity of methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate. Initial experiments have shown potential anti-inflammatory effects by modulating key signaling pathways involved in inflammation. Additionally, preliminary data suggest that this compound may exhibit anticancer properties by inhibiting proliferation and inducing apoptosis in cancer cell lines. These findings warrant further investigation into its therapeutic potential.

The development of novel drugs is often hampered by challenges such as poor bioavailability, toxicity, and off-target effects. However, methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate has shown encouraging results in overcoming some of these challenges. Its favorable pharmacokinetic profile and low toxicity make it a promising candidate for clinical translation. Further preclinical studies are necessary to evaluate its safety and efficacy in animal models before human trials can begin.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery process for new drug candidates. By leveraging these tools, researchers can rapidly identify compounds with optimal properties for further development. Methyl (3R)-3-2-(dimethylamino)pyridin-3-yl-3-hydroxypropanoate exemplifies how these approaches can be used to identify promising leads for therapeutic intervention.

In conclusion, methyl (3R)-3-2-(dimethylamino)pyridin-3-y1 30 hydrox yprop ano ate is a compound with significant potential in pharmaceutical research. Its unique structural features, stereochemical configuration, and promising biological activity make it an attractive candidate for further development into a novel therapeutic agent. Continued research into this compound will contribute valuable insights into drug design and development strategies.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk